Cas no 881546-89-0 (2-(5Z)-4-oxo-5-(1H-pyrrol-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid)

• Product Name: 2-(5Z)-4-oxo-5-(1H-pyrrol-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid
• CAS No: 881546-89-0
• MF: C₁₁H₁₀N₂O₃S₂
• MW: 282.338699817657
• CID: 5448572
• PubChem ID: 6207123
• Update Time: 2025-07-09

2-(5Z)-4-oxo-5-(1H-pyrrol-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5Z)-4-oxo-5-(1H-pyrrol-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• AKOS002216997
• (Z)-2-(5-((1H-pyrrol-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid
• 2-[(5Z)-4-oxo-5-[(1H-pyrrol-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• F3003-0588
• 881546-89-0
• AKOS016048706
• α-Methyl-4-oxo-5-(1H-pyrrol-2-ylmethylene)-2-thioxo-3-thiazolidineacetic acid
• 2-(5Z)-4-oxo-5-(1H-pyrrol-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid

• Inchi： 1S/C11H10N2O3S2/c1-6(10(15)16)13-9(14)8(18-11(13)17)5-7-3-2-4-12-7/h2-6,12H,1H3,(H,15,16)
• InChI Key： FJDJJWOTNABXPI-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CN2)C(=O)N(C(C)C(O)=O)C1=S

Computed Properties

• Exact Mass: 282.01328453g/mol
• Monoisotopic Mass: 282.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.5±60.0 °C(Predicted)
• pka: 3.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5Z)-4-oxo-5-(1H-pyrrol-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic acid

2-(5Z)-4-Oxo-5-(1H-Pyrrol-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 881546-89-0, known as 2-(5Z)-4-Oxo-5-(1H-Pyrrol-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic Acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a thiazolidin ring system, a pyrrole moiety, and a propanoic acid group. The presence of these functional groups makes it a versatile compound with diverse applications.

Recent studies have highlighted the importance of thiazolidin derivatives in drug discovery. These compounds are known for their ability to modulate various biological pathways, making them promising candidates for the development of new therapeutic agents. The pyrrole moiety in this compound adds further complexity to its structure, potentially enhancing its bioactivity. Pyrrole-containing compounds are often associated with antioxidant and anti-inflammatory properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The propanoic acid group at the terminal end of the molecule plays a crucial role in determining its physicochemical properties. This group contributes to the compound's solubility and stability, which are essential for its effectiveness in biological systems. Recent advancements in computational chemistry have allowed researchers to predict the behavior of such compounds in vitro and in vivo, providing valuable insights into their potential therapeutic applications.

One of the most intriguing aspects of this compound is its stereochemistry. The (5Z) configuration indicates that the double bond within the thiazolidin ring is in the trans position. This stereochemistry is critical for determining the compound's biological activity, as it influences how the molecule interacts with target proteins. Researchers have employed techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to study the spatial arrangement of this compound, shedding light on its potential binding modes.

The synthesis of 2-(5Z)-4-Oxo-5-(1H-Pyrrol-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoic Acid involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thiazolidin ring and the subsequent introduction of the pyrrole moiety. Recent innovations in catalytic chemistry have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzymes involved in inflammation and oxidative stress. Its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) suggests that it could be developed into an anti-inflammatory agent. Furthermore, studies have indicated that this compound exhibits moderate antioxidant activity, which could be harnessed for applications in skincare products or food additives.

Another area of interest is the potential use of this compound as a building block for more complex molecules. Its modular structure allows for easy modification by introducing additional functional groups or altering existing ones. This versatility makes it an attractive candidate for combinatorial chemistry approaches, where libraries of related compounds can be generated for high-throughput screening.

From an environmental perspective, researchers have also investigated the biodegradability of this compound. Initial findings suggest that it is not readily biodegradable under standard conditions, raising concerns about its long-term impact on ecosystems. However, ongoing studies are exploring methods to enhance its biodegradability through structural modifications or enzymatic degradation pathways.

In conclusion, 2-(5Z)-4-Oxo-5-(1H-Pyrrol-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-3-y propanoic Acid represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and materials science. With continued research efforts focused on optimizing its properties and expanding its applications, this compound has the potential to make significant contributions to various industries in the coming years.